Cas no 3428-24-8 (4,5-Dichlorocatechol)

4,5-Dichlorocatechol structure
4,5-Dichlorocatechol structure
Product Name:4,5-Dichlorocatechol
CAS No:3428-24-8
MF:C6H4Cl2O2
MW:179.00076007843
MDL:MFCD00463757
CID:316632
PubChem ID:24878752
Update Time:2025-04-19

4,5-Dichlorocatechol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenediol,4,5-dichloro-
    • 4 5-Dichlorocatechol
    • 1,2-Benzenediol,4,5-dichloro
    • 4,5-dichloro-1,2-benzenediol
    • 4,5-Dichlorocatechol1000µg
    • 4,5-dichloroguaiacol
    • 4,5-Dichloropyrocatechol
    • EINECS 222-331-1
    • Pyrocatechol,4,5-dichloro
    • Pyrocatechol, 4,5-dichloro- (7CI,8CI); 4,5-Dichloro-1,2-benzenediol; 4,5-Dichloro-1,2-dihydroxybenzene; 4,5-Dichlorocatechol; 4,5-Dichloropyrocatechol
    • HY-W016584
    • 4,5-Dichloro-benzene-1,2-diol
    • 3428-24-8
    • 3i51
    • AKOS015913689
    • DTXSID7022207
    • Pyrocatechol, 4,5-dichloro-
    • 4,5-DICHLOROCATECHOL
    • UNII-ZGN07HXZ5R
    • 4,5-Dichloro-1,2-benzenediol #
    • HMS1577K02
    • FT-0666562
    • DICHLOROCATECHOL, 4,5-
    • ZGN07HXZ5R
    • 4,5-Dichlorocatechol, 97%
    • 4 5-DICHLOROCATECHOL 97
    • J-019542
    • SCHEMBL70334
    • Q27295493
    • CHEMBL1230231
    • NS00029634
    • 1,2-Benzenediol, 4,5-dichloro-
    • BRN 2086136
    • Cambridge id 5108194
    • 45C
    • 4,5-dichlorobenzene-1,2-diol
    • CBDivE_009478
    • CS-W017300
    • DA-60308
    • G78197
    • 4,5-Dichlorocatechol
    • MDL： MFCD00463757
    • Inchi： 1S/C6H4Cl2O2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H
    • InChI Key： ACCHWUWBKYGKNM-UHFFFAOYSA-N
    • SMILES： ClC1C(=CC(=C(C=1)O)O)Cl

Computed Properties

  • Exact Mass: 177.95900
  • Monoisotopic Mass: 177.958835
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: solid
  • Density: 1.4512 (rough estimate)
  • Melting Point: 110-115 °C (lit.)
  • Boiling Point: 255.02°C (rough estimate)
  • Flash Point: 136.6°C
  • Refractive Index: 1.4595 (estimate)
  • PSA: 40.46000
  • LogP: 2.40460
  • Solubility: Not determined

4,5-Dichlorocatechol Security Information

  • Symbol: GHS07 GHS09
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335-H400
  • Warning Statement： P261-P273-P305+P351+P338
  • Hazardous Material transportation number：UN 3077 9 / PGIII
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-36
  • RTECS：UX1510000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

4,5-Dichlorocatechol Customs Data

  • HS CODE：2908199090
  • Customs Data：

    China Customs Code:

    2908199090

    Overview:

    HS:2908199090 Derivatives of other phenols and phenolic alcohols containing only halogen substituents and their salts VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2908199090. derivatives of polyphenols or phenol-alcohols containing only halogen substituents and their salts. VAT:17.0%. tax rebate rate:9.0%. supervision conditions:None. MFN tariff:5.5%. general tariff:30.0%

4,5-Dichlorocatechol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
547093-1G
4,5-Dichlorocatechol
 3428-24-8
1g
 ¥1654.75 2023-12-04
TRC
D434000-100mg
4,5-Dichlorocatechol
 3428-24-8
100mg
 $64.00 2023-05-18
TRC
D434000-250mg
4,5-Dichlorocatechol
 3428-24-8
250mg
 $ 86.00 2023-09-07
TRC
D434000-500mg
4,5-Dichlorocatechol
 3428-24-8
500mg
 $127.00 2023-05-18
TRC
D434000-1g
4,5-Dichlorocatechol
 3428-24-8
1g
 $196.00 2023-05-18
TRC
D434000-2g
4,5-Dichlorocatechol
 3428-24-8
2g
 $374.00 2023-05-18
TRC
D434000-10g
4,5-Dichlorocatechol
 3428-24-8
10g
 $ 1581.00 2023-09-07
eNovation Chemicals LLC
D769322-1g
4,5-Dichlorobenzene-1,2-diol
 3428-24-8 97%
1g
 $215 2024-06-07
SHENG KE LU SI SHENG WU JI SHU
sc-233061-1 g
4,5-Dichlorocatechol,
 3428-24-8 97%
1g
 ￥1,203.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-233061-1g
4,5-Dichlorocatechol,
 3428-24-8 97%
1g
 ￥1203.00 2023-09-05

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